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Compound of Interest

Compound Name: Undecane-d24

Cat. No.: B574772 Get Quote

An In-depth Examination of Commercial Availability, Physicochemical Properties, and

Advanced Research Applications

Undecane-d24 (perdeuterated undecane) is a stable isotope-labeled alkane that serves as a

valuable tool in a diverse range of scientific disciplines, including materials science, biomedical

research, and environmental analysis. Its unique isotopic composition, where all 24 hydrogen

atoms are replaced by deuterium, renders it nearly indistinguishable from its non-labeled

counterpart in terms of its physical and chemical properties, yet easily detectable by

sophisticated analytical techniques such as mass spectrometry and nuclear magnetic

resonance spectroscopy. This guide provides a comprehensive overview of the commercial

landscape for Undecane-d24, its key applications, and detailed experimental protocols to

facilitate its use in cutting-edge research.

Commercial Availability and Physicochemical Data
A critical first step for any research endeavor is the procurement of high-quality reagents.

Several reputable chemical suppliers offer Undecane-d24 for research purposes. The table

below summarizes the offerings from prominent vendors, highlighting key quantitative data to

aid in the selection of the most suitable product for your experimental needs.
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Supplier
Product
Number

CAS
Number

Isotopic
Purity
(atom % D)

Chemical
Purity

Available
Quantities

Sigma-

Aldrich
807915 164858-54-2 ≥98%[1] ≥98% (CP)[1]

Custom

packaging

available[1]

Smolecule S882618 164858-54-2 Not specified Not specified In Stock[2]

Fisher

Scientific

(CDN

Isotopes)

NC0794326 164858-54-2 Not specified Not specified 0.5 g[3][4]

HANGZHOU

LEAP CHEM

CO., LTD.

Varies 164858-54-2 98 atom % D 98% (CP) Varies

Toronto

Research

Chemicals

Varies 164858-54-2 Not specified Not specified 10 mg

ESSLAB

(distributor for

Chiron)

Varies 164858-54-2 Not specified Not specified Varies

Core Research Applications and Experimental
Protocols
The utility of Undecane-d24 stems from the ability to track its presence and transformation in

complex systems without altering the system's fundamental behavior. This has led to its

application in several key research areas.

Probing Lipid Bilayer Structure and Dynamics
Deuterated compounds are invaluable in the study of lipid membranes, which are foundational

to cellular structure and function. Techniques like Nuclear Magnetic Resonance (NMR)
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spectroscopy and Small-Angle Neutron Scattering (SANS) leverage the unique scattering

properties of deuterium to elucidate the organization and dynamics of lipid bilayers.[2][5]

This protocol outlines a general procedure for preparing and analyzing lipid vesicles containing

Undecane-d24 to study its partitioning and effect on membrane fluidity.

Vesicle Preparation:

Co-dissolve a known molar ratio of your lipid of interest (e.g., DMPC) and Undecane-d24
in an organic solvent (e.g., chloroform).

Evaporate the solvent under a stream of nitrogen gas to form a thin lipid film.

Further dry the film under vacuum for at least 2 hours to remove residual solvent.

Hydrate the lipid film with a buffer of choice (e.g., PBS) to a final lipid concentration of 10-

20 mg/mL.

Vortex the mixture to form multilamellar vesicles (MLVs).

For unilamellar vesicles (LUVs), subject the MLV suspension to several freeze-thaw cycles

followed by extrusion through a polycarbonate membrane with a defined pore size (e.g.,

100 nm).

Solid-State NMR Analysis:

Pack the vesicle suspension into a solid-state NMR rotor.

Acquire ²H (Deuterium) NMR spectra at a controlled temperature. The quadrupolar

splitting of the deuterium signal provides information about the orientation and mobility of

the Undecane-d24 molecules within the lipid bilayer.

Varying the temperature across the lipid phase transition can reveal how Undecane-d24
partitioning is affected by the membrane's physical state.
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Workflow for Lipid Bilayer Analysis using Undecane-d24 and NMR

Vesicle Preparation NMR Analysis

Dissolve Lipid & Undecane-d24 Form Thin Film Hydrate Film Form Vesicles (MLVs/LUVs) Pack NMR RotorTransfer Vesicles Acquire 2H NMR Spectra Analyze Quadrupolar Splitting Interpret Membrane Fluidity & Partitioning

Click to download full resolution via product page

Fig. 1: Experimental workflow for studying lipid bilayers.

Metabolic Fate and Tracer Studies
In drug development and metabolic research, understanding the absorption, distribution,

metabolism, and excretion (ADME) of a compound is paramount. Deuterated compounds like

Undecane-d24 can be used as tracers to follow the metabolic fate of their non-labeled

analogs.[2]

This protocol describes how to assess the metabolic stability of undecane in a liver microsome

model.

Incubation:

Prepare a reaction mixture containing liver microsomes (e.g., human or rat), NADPH

regenerating system, and buffer in a microcentrifuge tube.

Pre-warm the mixture to 37°C.

Initiate the reaction by adding a known concentration of Undecane-d24 (dissolved in a

suitable solvent like acetonitrile).

Incubate the reaction at 37°C with shaking.
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At various time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by adding a

cold organic solvent (e.g., acetonitrile) containing an internal standard.

Sample Preparation:

Vortex the quenched samples and centrifuge to pellet the protein.

Transfer the supernatant to a new tube and evaporate to dryness under a stream of

nitrogen.

Reconstitute the residue in a suitable solvent for LC-MS analysis.

LC-MS Analysis:

Inject the samples onto a liquid chromatography-mass spectrometry (LC-MS) system.

Develop a chromatographic method to separate Undecane-d24 from its potential

metabolites.

Use the mass spectrometer to detect and quantify the parent compound (Undecane-d24)

and any deuterated metabolites by monitoring their specific mass-to-charge ratios.

The rate of disappearance of the parent compound over time provides a measure of its

metabolic stability.
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Metabolic Stability Assay Workflow
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Logical Flow for Environmental Sample Analysis

Water Sample Spike with Undecane-d24
(Internal Standard) Liquid-Liquid Extraction GC-MS Analysis Quantification using

Isotope Dilution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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